Ethyl 1-(5-bromothiazol-2-yl)-4-ethyl-piperidine-4-carboxylate

• Molecular Formula: C13H19BrN2O2S
• Molecular Weight: 347.27 g/mol
• IUPAC Name: ethyl 1-(5-bromo-1,3-thiazol-2-yl)-4-ethylpiperidine-4-carboxylate
• InChI: InChI=1S/C13H19BrN2O2S/c1-3-13(11(17)18-4-2)5-7-16(8-6-13)12-15-9-10(14)19-12/h9H,3-8H2,1-2H3
• InChI Key: BDQYMUXSLLYYFF-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CCN(CC1)C2=NC=C(S2)Br)C(=O)OCC

Description

Ethyl 1-(5-bromothiazol-2-yl)-4-ethyl-piperidine-4-carboxylate is a useful research compound. Its molecular formula is C13H19BrN2O2S and its molecular weight is 347.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 4-ethylpiperidine-4-carboxylate hydrochloride (140 mg, 0.62 mmol) and 2,5-dibromothiazole (100 mg, 0.41 mmol) in DMF (0.3 mL) was added triethylamine (0.26 mL, 1.9 mmol) at rt and the mixture heated to 100° C. and stirred for 2 h. The mixture was cooled to rt, diluted with EtOAc (2 mL) and MeOH (2 mL). then evaporated to dryness under reduced pressure. The crude residue was purified over 12 g silica-gel using EtOAc: cyclohexane (10% to 60%) to obtain the desired product as viscous oil (110 mg, 77% yield). MS: 347.03, 349.01 [M+H]+.